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Keto Tiagabine Tosylate Keto Tiagabine Tosylate
Brand Name: Vulcanchem
CAS No.: 161014-56-8
VCID: VC0137835
InChI: InChI=1S/C20H25NO3S2.C7H8O3S/c1-13-6-10-25-18(13)17(19-14(2)7-11-26-19)16(22)5-9-21-8-3-4-15(12-21)20(23)24;1-6-2-4-7(5-3-6)11(8,9)10/h6-7,10-11,15,17H,3-5,8-9,12H2,1-2H3,(H,23,24);2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC1=C(SC=C1)C(C2=C(C=CS2)C)C(=O)CCN3CCCC(C3)C(=O)O
Molecular Formula: C27H33NO6S3
Molecular Weight: 563.742

Keto Tiagabine Tosylate

CAS No.: 161014-56-8

Reference Standards

VCID: VC0137835

Molecular Formula: C27H33NO6S3

Molecular Weight: 563.742

Keto Tiagabine Tosylate - 161014-56-8

CAS No. 161014-56-8
Product Name Keto Tiagabine Tosylate
Molecular Formula C27H33NO6S3
Molecular Weight 563.742
IUPAC Name (3S)-1-[4,4-bis(3-methylthiophen-2-yl)-3-oxobutyl]piperidine-3-carboxylic acid;4-methylbenzenesulfonic acid
Standard InChI InChI=1S/C20H25NO3S2.C7H8O3S/c1-13-6-10-25-18(13)17(19-14(2)7-11-26-19)16(22)5-9-21-8-3-4-15(12-21)20(23)24;1-6-2-4-7(5-3-6)11(8,9)10/h6-7,10-11,15,17H,3-5,8-9,12H2,1-2H3,(H,23,24);2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
Standard InChIKey PXDIWSZORHMNBU-RSAXXLAASA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)O.CC1=C(SC=C1)C(C2=C(C=CS2)C)C(=O)CCN3CCCC(C3)C(=O)O
Synonyms (R)-1-[4,4-Bis(3-methyl-2-thienyl)-3-oxobutyl]-3-piperidinecarboxylic Acid 4-Methylbenzenesulfonate; Ketotiagabine Tosylate; Tiagabine Impurity 2; Oxotiagabine Tosylate;
Last Modified Aug 20 2021
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